1-[5-(4-Hydroxypiperidino)-2-nitrophenyl]-1-ethanone

• IUPAC Name: 1-[5-(4-hydroxypiperidin-1-yl)-2-nitrophenyl]ethanone
• InChI: InChI=1S/C13H16N2O4/c1-9(16)12-8-10(2-3-13(12)15(18)19)14-6-4-11(17)5-7-14/h2-3,8,11,17H,4-7H2,1H3
• InChI Key: FFKJSZFTLQBFOA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C=CC(=C1)N2CCC(CC2)O)[N+](=O)[O-]
• Molecular Formula: C13H16N2O4
• Molecular Weight: 264.28 g/mol
• CAS No.: 923176-68-5

Description

1-[5-(4-Hydroxypiperidino)-2-nitrophenyl]-1-ethanone is a useful research compound. Its molecular formula is C13H16N2O4 and its molecular weight is 264.281. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Advanced Oxidation Processes (AOPs) and Environmental Remediation

Compounds with nitrophenyl groups, similar to the one , have been studied in the context of environmental science, especially in the degradation of pollutants through advanced oxidation processes (AOPs). For instance, AOPs have been used to treat acetaminophen (ACT) in aqueous mediums, leading to various degradation by-products. Such processes highlight the importance of understanding the reactivity and degradation pathways of complex organic compounds in environmental remediation efforts (Qutob et al., 2022).

Synthesis and Reactivity in Organic Chemistry

The synthesis and reactivity of hydroxycoumarins have been extensively reviewed, providing insights into the reactivity of compounds with similar structures to 1-[5-(4-Hydroxypiperidino)-2-nitrophenyl]-1-ethanone. These compounds are pivotal in organic synthesis, showcasing the diverse potential of nitrophenyl derivatives in chemical reactions, including acylation and photochemical properties (Yoda et al., 2019).

Atmospheric Chemistry and Environmental Impact

Research on nitrated phenols, including compounds with nitrophenyl groups, explores their atmospheric occurrence and the sources of these compounds, including direct emissions and secondary formation. Such studies are critical for understanding the environmental impact of nitrophenyl derivatives and their role in atmospheric chemistry (Harrison et al., 2005).

Pharmaceutical Applications and Drug Development

Although the specific applications of this compound in pharmaceuticals were not directly found, related compounds, particularly those with hydroxypiperidino groups, have been explored for their potential in drug development. The properties of these compounds, such as their reactivity and biological activity, can inform the design of new pharmacological agents, including those targeting specific biochemical pathways or as part of novel drug delivery systems (Hudzik et al., 2003).